(Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[2-(2,5-dioxopyrrolidin-1-yl)acetyl]imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H17N3O5S/c1-10-3-4-11-12(7-10)26-17(19(11)9-16(24)25-2)18-13(21)8-20-14(22)5-6-15(20)23/h3-4,7H,5-6,8-9H2,1-2H3
• InChI Key: VGRCSCCYMHBFOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)CN3C(=O)CCC3=O)S2)CC(=O)OC
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol
• CAS No.: 941917-23-3

Description

(Z)-methyl 2-(2-((2-(2,5-dioxopyrrolidin-1-yl)acetyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C17H17N3O5S and its molecular weight is 375.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Synthesis and Antihypertensive Activity : A study by Abdel-Wahab et al. (2008) involved the synthesis of thiosemicarbazides, triazoles, Schiff bases, and imides starting from methyl 2-(thiazol-2-ylcarbamoyl)acetate. These compounds showed promising antihypertensive α-blocking activity with low toxicity, demonstrating the chemical's utility in creating pharmacologically active agents (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Antimicrobial Activity : Mishra et al. (2019) described the synthesis and characterization of benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes. These compounds displayed significant antimicrobial activity against pathogens responsible for human infections, highlighting the potential of this chemical in developing new antimicrobial agents (Mishra, Gound, Mondal, Yadav, & Pandey, 2019).

Catalysis and Material Science

Catalytic Applications : Grasa et al. (2002) reported the use of N-heterocyclic carbenes derived from similar chemical structures for efficient catalysis in transesterification/acylation reactions, showcasing the compound's role in synthetic chemistry and potential industrial applications (Grasa, Kissling, & Nolan, 2002).

Environmental Applications : Zargoosh et al. (2015) synthesized a magnetic nanoadsorbent for the removal of Zn2+ and Cd2+ from industrial wastes, leveraging the thiazolyl pyridine structure for environmental cleanup and pollution management (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).